Chelator Comparison: DOTA vs. NODAGA for ⁶⁴Cu Labeling
In a direct head-to-head comparison of DOTA-derived versus NODAGA-derived bifunctional chelators conjugated to trastuzumab via SPAAC, the NODAGA-mAb conjugate achieved excellent radiochemical yields with ⁶⁴Cu under mild conditions, whereas the DOTA derivative could not be radiolabeled with ⁶⁴Cu under identical mild conditions [1]. This indicates that while DOTA-PEG4-alkyne offers broader radiometal compatibility (including therapeutic isotopes), NODAGA-based analogs provide superior labeling efficiency for ⁶⁴Cu when mild reaction conditions are required.
| Evidence Dimension | ⁶⁴Cu radiolabeling feasibility under mild conditions |
|---|---|
| Target Compound Data | No successful ⁶⁴Cu labeling under mild conditions |
| Comparator Or Baseline | NODAGA-trastuzumab: excellent radiochemical yields under mild conditions |
| Quantified Difference | Qualitative difference: DOTA derivative not radiolabeled vs. NODAGA derivative successfully labeled |
| Conditions | Strain-promoted azide-alkyne cycloaddition (SPAAC) conjugation to trastuzumab; mild radiolabeling conditions |
Why This Matters
This directly informs chelator selection based on intended radiometal: users prioritizing ⁶⁴Cu labeling under mild conditions should select NODAGA-alkyne analogs, while those requiring therapeutic isotope compatibility (¹⁷⁷Lu, ⁹⁰Y) or multi-isotope flexibility must retain DOTA-PEG4-alkyne.
- [1] Le Saux, L., et al. (2022). Synthesis and In Vitro Comparison of DOTA, NODAGA and 15-5 Macrocycles as Chelators for the ⁶⁴Cu-Labelling of Immunoconjugates. Molecules, 27(24), 8932. View Source
